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Compound of Interest

Compound Name: Boc-d-asp-otbu

Cat. No.: B558556

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical information on the proper storage, handling, and
utilization of Boc-D-Asp(OtBu)-OH (N-a-tert-Butoxycarbonyl-D-aspartic acid (-tert-butyl ester),
a critical reagent in solid-phase peptide synthesis (SPPS). Adherence to these guidelines is
essential to ensure reagent integrity, experimental success, and laboratory safety.

Compound Information and Storage

Boc-D-Asp(OtBu)-OH is a protected amino acid derivative used as a building block in the
synthesis of peptides. The tert-butoxycarbonyl (Boc) group protects the a-amino group, while
the tert-butyl (OtBu) ester protects the side-chain carboxyl group.

Table 1: Physicochemical Data for Boc-D-Asp(OtBu)-OH
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Property Value Reference
Boc-D-Asp(OtBu)-OH, N-o-

Synonyms tert-Butoxycarbonyl-D-aspartic ~ N/A
acid p-tert-butyl ester

CAS Number 155542-33-9 [1]

Molecular Formula C13H23NOe [1]

Molecular Weight 289.32 g/mol [1]

Appearance White to off-white powder N/A

Purity >99% (HPLC) N/A

Table 2: Recommended Storage and Handling Conditions

Parameter Guideline Source

Storage Temperature 2-8°C [2]
Store in a tightly sealed

Storage Conditions container in a dry, cool, and [3]
well-ventilated place.

Incompatibilities Strong oxidizing agents. N/A
Use in a well-ventilated area.

Handling Avoid breathing dust. Avoid [3]

contact with skin and eyes.

Safety and Handling Precautions

While a specific Safety Data Sheet (SDS) for the D-enantiomer is not readily available, the SDS
for the L-enantiomer (Boc-L-Asp(OtBu)-OH) provides relevant safety information due to their
identical chemical properties.[3]

Table 3: Hazard Identification and Precautionary Statements (based on L-enantiomer)
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Hazard Class GHS Classification Precautionary Statements

H315: Causes skin irritation.
Skin Irritation Category 2 P264, P280, P302+P352,
P332+P317, P362+P364

H319: Causes serious eye
Eye Irritation Category 2 irritation. P280,
P305+P351+P338

H335: May cause respiratory
Respiratory Irritation Category 3 irritation. P261, P271,
P304+P340, P312

First Aid Measures:[3]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

Skin Contact: Wash off with plenty of soap and water. Consult a doctor if irritation persists.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.

Ingestion: Rinse mouth with water. Do not induce vomiting.

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side-shields.

Hand Protection: Compatible chemical-resistant gloves.

Respiratory Protection: Use a NIOSH-approved respirator when dust is generated.

Skin and Body Protection: Laboratory coat.

Experimental Protocol: Use in Solid-Phase Peptide
Synthesis (SPPS)
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Boc-D-Asp(OtBu)-OH is a standard reagent for incorporating a D-aspartic acid residue into a
peptide sequence using Boc-chemistry SPPS. The following is a representative protocol for a
manual synthesis cycle.

Materials:

Boc-D-Asp(OtBu)-OH

e Appropriate resin (e.g., Merrifield or PAM resin)

e Dichloromethane (DCM)

 Trifluoroacetic acid (TFA)

» N,N-Diisopropylethylamine (DIEA)

e Coupling reagent (e.g., HBTU, HATU)

e N,N-Dimethylformamide (DMF)

e Scavengers (e.g., thioanisole, ethanedithiol - for final cleavage)

Protocol for a Single Coupling Cycle:

e Resin Swelling: Swell the peptide-resin in DCM for 20-30 minutes.

e Boc Deprotection:

o Treat the resin with a solution of 50% TFA in DCM for 1-2 minutes (pre-wash).
o Drain the solution and add fresh 50% TFA in DCM. Agitate for 20-30 minutes.

o Drain the deprotection solution and wash the resin thoroughly with DCM (3-5 times) to
remove residual TFA.

¢ Neutralization:

o Wash the resin with a 5% DIEA in DCM solution (2 times, 1-2 minutes each) to neutralize
the protonated amine.
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o Wash the resin thoroughly with DCM (3-5 times) to remove excess DIEA.
e Amino Acid Coupling:

o In a separate vessel, pre-activate the Boc-D-Asp(OtBu)-OH (typically 3-4 equivalents
relative to resin substitution). Dissolve the amino acid and a coupling reagent (e.g., HBTU,
0.95 equivalents to the amino acid) in DMF. Add DIEA (2 equivalents to the amino acid) to
the solution.

o Add the activated amino acid solution to the neutralized peptide-resin.

o Agitate the reaction mixture for 1-2 hours at room temperature.

o Monitor the coupling reaction completion using a qualitative test (e.g., ninhydrin test).
e Washing:

o Drain the coupling solution.

o Wash the resin thoroughly with DMF (3-5 times) and then DCM (3-5 times) to remove
unreacted reagents and byproducts.

» Cycle Repetition: Repeat steps 2-5 for each subsequent amino acid in the peptide sequence.

» Final Cleavage and Deprotection: After the full peptide sequence is assembled, cleave the
peptide from the resin and remove the side-chain protecting groups using a strong acid
cocktail (e.g., HF or TFMSA) containing scavengers.

Visualizations

The following diagrams illustrate key workflows and logical relationships for the handling and
use of Boc-D-Asp(OtBu)-OH.
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Caption: Workflow for Safe Storage and Handling of Boc-D-Asp(OtBu)-OH.
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Caption: Boc-SPPS Cycle for Incorporating Boc-D-Asp(OtBu)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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